Cas no 1804509-65-6 (6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride)

• Product Name: 6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride
• CAS No: 1804509-65-6
• MF: C₈H₅Cl₂NO₂S
• MW: 250.101798772812
• CID: 5002200
• Update Time: 2025-10-17

6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5Cl2NO2S/c1-5-6(4-11)2-3-7(9)8(5)14(10,12)13/h2-3H,1H3
• InChI Key： RXFCFFASQRVLHE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(C)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride

Introduction to 6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride (CAS No. 1804509-65-6)

6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride (CAS No. 1804509-65-6) is a versatile and highly reactive organic compound that has gained significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, including a chloro, cyano, and methyl substituent on a benzenesulfonyl chloride framework. These functional groups endow the molecule with a wide range of chemical reactivity and potential applications in drug discovery and development.

The chloro substituent on the benzene ring can participate in various substitution reactions, making it a valuable intermediate in the synthesis of complex organic molecules. The cyano group, known for its strong electron-withdrawing properties, can be converted into other functional groups such as carboxylic acids, amides, and amines through well-established chemical transformations. The methyl group adds steric bulk and can influence the molecule's physical properties and biological activity. The benzenesulfonyl chloride moiety is highly reactive and can readily form sulfonamide derivatives, which are important in pharmaceuticals and agrochemicals.

Recent research has highlighted the potential of 6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. The researchers synthesized a series of sulfonamide derivatives and evaluated their biological activities using in vitro assays. The results showed that several compounds displayed significant inhibition of pro-inflammatory cytokines and cancer cell proliferation.

In another study, scientists at a leading pharmaceutical company explored the use of 6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride as a key intermediate in the synthesis of a new class of antiviral agents. The compound was used to prepare sulfonamide derivatives that were tested against various viral strains, including influenza and herpes simplex virus. The findings indicated that some of these derivatives exhibited high antiviral activity with low cytotoxicity, making them promising candidates for further development.

The synthetic versatility of 6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride also extends to its use in the preparation of advanced materials. Researchers at a materials science institute have reported the synthesis of novel polymers using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for applications in electronics and coatings.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride. One common approach involves the reaction of 6-chloro-3-cyano-2-methylbenzenesulfonic acid with thionyl chloride or phosphorus oxychloride. This method provides high yields and purity, making it suitable for large-scale production. Another method involves the direct chlorosulfonation of 6-chloro-3-cyano-2-methylbenzene using chlorosulfonic acid under controlled conditions.

The safety profile of 6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride is an important consideration in its handling and use. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 6-Chloro-3-cyano-2-methylbenzenesulfonyl chloride (CAS No. 1804509-65-6) is a valuable compound with diverse applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique structural features and reactivity make it an essential building block for the development of novel therapeutic agents, advanced materials, and other high-value chemicals. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern chemical research.